8-(3-Methylphenyl)-6-azaspiro[3.4]octane

• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 8-(3-methylphenyl)-6-azaspiro[3.4]octane
• InChI: InChI=1S/C14H19N/c1-11-4-2-5-12(8-11)13-9-15-10-14(13)6-3-7-14/h2,4-5,8,13,15H,3,6-7,9-10H2,1H3
• InChI Key: UCXOAUIZOYXSOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CNCC23CCC3

Description

8-(3-Methylphenyl)-6-azaspiro[3.4]octane is a spirocyclic amine derivative characterized by a six-membered azaspiro[3.4]octane core substituted with a 3-methylphenyl group at the 8-position. This compound belongs to a broader class of spirocyclic structures that have garnered attention in medicinal chemistry due to their conformational rigidity, which enhances binding specificity to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-(3-Methylphenyl)-6-azaspiro[3.4]octane typically involves the annulation of a cyclopentane ring with a nitrogen-containing heterocycle. One common approach is the aldol addition of 4-butyrothiolactone with 1-N-Boc-3-azetidinone, followed by cyclization to form the spiro compound . Another method involves the use of aziridines and cyclopropanes as starting materials, which undergo ring-opening reactions to form the desired spirocyclic structure .

Industrial Production Methods: Industrial production of 8-(3-Methylphenyl)-6-azaspiro[3.4]octane may involve scalable synthetic routes that utilize readily available starting materials and efficient reaction conditions. The use of continuous flow chemistry and catalytic processes can enhance the yield and purity of the compound while minimizing waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions: 8-(3-Methylphenyl)-6-azaspiro[3.4]octane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to introduce functional groups like ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert double bonds or carbonyl groups into alkanes or alcohols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C)

Substitution: Alkyl halides, nucleophiles such as amines or thiols

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alkanes or alcohols .

Scientific Research Applications

8-(3-Methylphenyl)-6-azaspiro[3.4]octane has a wide range of scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex spirocyclic compounds and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial agent due to its unique structural features.

Medicine: Explored for its potential therapeutic applications, including as an antitubercular agent.

Industry: Used in the development of novel materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of 8-(3-Methylphenyl)-6-azaspiro[3.4]octane involves its interaction with specific molecular targets and pathways. For example, as an antimicrobial agent, it may inhibit bacterial enzymes or disrupt cell membrane integrity . The compound’s spirocyclic structure allows it to fit into unique binding sites on target proteins, enhancing its biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of spirocyclic amines are highly sensitive to peripheral substituents. Below is a comparative analysis with key analogues:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Weight	Melting Point (°C)	Key References
8-(3-Methylphenyl)-6-azaspiro[3.4]octane	6-azaspiro[3.4]octane	3-Methylphenyl at C8	~231.3*	Not reported	N/A
8-(4-Cyclopropyl-1,2,4-triazol-3-yl)-6-azaspiro[3.4]octane (1a)	6-azaspiro[3.4]octane	4-Cyclopropyl-1,2,4-triazole at C8	294.8 (HCl salt)	Not reported
6-Methyl-8-(5-methyl-1,3-oxazol-2-yl)-2,6-diazaspiro[3.4]octane (13)	2,6-diazaspiro[3.4]octane	5-Methyloxazole at C8, methyl at C6	~263.3	175–176
6-(Methylsulfonyl)-8-(4-methyltriazol-3-yl)-2,6-diazaspiro[3.4]octane (17)	2,6-diazaspiro[3.4]octane	Methylsulfonyl at C6, 4-methyltriazole at C8	~356.4	180–182
6-Benzyl-8-(4-methyltriazol-3-yl)-2,6-diazaspiro[3.4]octane (18)	2,6-diazaspiro[3.4]octane	Benzyl at C6, 4-methyltriazole at C8	~375.5	152–153

*Calculated based on formula C₁₃H₁₇N.

Key Observations :

• Substituent Bulk and Polarity : The 3-methylphenyl group in the target compound introduces moderate hydrophobicity compared to heterocyclic substituents (e.g., triazoles or oxazoles) in analogues, which may influence solubility and membrane permeability .
• Core Modifications : Diazaspiro[3.4]octane derivatives (e.g., 13, 17, 18) exhibit higher molecular weights and melting points due to additional nitrogen atoms and polar substituents .

Table 2: Antimicrobial Activity Against ESKAPE Pathogens*

Compound	E. cloacae (MIC, µg/mL)	S. aureus (MIC, µg/mL)	A. baumannii (MIC, µg/mL)	K. pneumoniae (MIC, µg/mL)	References
8-(3-Methylphenyl)-6-azaspiro[3.4]octane	Not reported	Not reported	Not reported	Not reported	N/A
6a (Cyclopropane-triazole analogue)	≤2	≤2	16–32	8
6b (n-Propyl-triazole analogue)	≤2	≤2	>64	>64
Lead compound 3w (Previous study)	≤2	≤2	0.5	>64
6-(Methylsulfonyl)-8-(nitrofuroyl) analogue (17)	Not tested	Not tested	0.0124–0.0441 (vs. M. tuberculosis)	Not tested

ESKAPE: *Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, Enterobacter spp.

Key Findings :

• Activity Against Gram-Negatives : Cyclopropane-containing analogues (e.g., 6a) show broader activity against K. pneumoniae and A. baumannii, whereas bulky or polar substituents (e.g., methylsulfonyl in 17) enhance antitubercular potency .
• Target Compound Implications : The 3-methylphenyl group’s hydrophobicity may favor penetration into lipid-rich bacterial membranes, but its activity profile remains uncharacterized in the evidence.

Biological Activity

8-(3-Methylphenyl)-6-azaspiro[3.4]octane is a compound belonging to the class of spirocyclic amines, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 8-(3-Methylphenyl)-6-azaspiro[3.4]octane

The biological activity of 8-(3-Methylphenyl)-6-azaspiro[3.4]octane is primarily attributed to its interaction with various biological targets, including:

• Receptors: This compound may act as an antagonist or agonist at certain neurotransmitter receptors, influencing signaling pathways involved in neuropharmacological effects.
• Enzymes: It may inhibit specific enzymes that play a role in metabolic processes, potentially leading to therapeutic effects in conditions like cancer or neurodegenerative diseases.

Antimicrobial Activity

Recent studies have investigated the antimicrobial properties of spirocyclic compounds similar to 8-(3-Methylphenyl)-6-azaspiro[3.4]octane. For instance:

• Testing against ESKAPE pathogens: Compounds in this class showed varying degrees of activity against multidrug-resistant bacteria. In particular, some derivatives demonstrated significant efficacy against Staphylococcus aureus and Mycobacterium tuberculosis (MTb) .

Anticancer Activity

Research has indicated that spiro compounds can exhibit cytotoxic effects on various cancer cell lines:

• In vitro studies using the MTT assay have shown that certain derivatives possess the ability to induce cell death in breast adenocarcinoma (MCF7) and lung cancer (A549) cell lines .
• Table 1: Cytotoxicity Data

Compound	Cell Line	IC50 (µM)
8-(3-Methylphenyl)-6-azaspiro[3.4]octane	MCF7	TBD
8-(3-Methylphenyl)-6-azaspiro[3.4]octane	A549	TBD

Case Studies

• Case Study on Antimicrobial Efficacy:
  • A series of spirocyclic compounds were evaluated for their antibacterial activity against ESKAPE pathogens. The results indicated that while some derivatives had weak activity, others showed promising results against specific strains, suggesting a potential for further development .
• Case Study on Anticancer Properties:
  • In a comparative study, several spiro compounds were tested for their cytotoxic effects on MCF7 and A549 cell lines. The findings suggested that modifications in the spirocyclic structure could enhance potency and selectivity against cancer cells .